Cas no 1369288-19-6 (Methyl 6-aminoisoquinoline-1-carboxylate)

• Product Name: Methyl 6-aminoisoquinoline-1-carboxylate
• CAS No: 1369288-19-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 5749043
• PubChem ID: 82572036
• Update Time: 2023-11-18

Methyl 6-aminoisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1369288-19-6
• EN300-1719004
• methyl 6-aminoisoquinoline-1-carboxylate
• Methyl 6-aminoisoquinoline-1-carboxylate

• Inchi： 1S/C11H10N2O2/c1-15-11(14)10-9-3-2-8(12)6-7(9)4-5-13-10/h2-6H,12H2,1H3
• InChI Key： KLEFHOHGNJSSBX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(=CC=2C=CN=1)N)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives